4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(2-furylmethyl)butanamide

• IUPAC Name: 4-(1,3-dioxoisoindol-2-yl)-N-(furan-2-ylmethyl)butanamide
• InChI: InChI=1S/C17H16N2O4/c20-15(18-11-12-5-4-10-23-12)8-3-9-19-16(21)13-6-1-2-7-14(13)17(19)22/h1-2,4-7,10H,3,8-9,11H2,(H,18,20)
• InChI Key: TZPTYLNNTPFWHZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CCCC(=O)NCC3=CC=CO3
• Molecular Formula: C17H16N2O4
• Molecular Weight: 312.32 g/mol

Description

4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(2-furylmethyl)butanamide, also known as FIPI, is a small molecule inhibitor that has gained attention in the scientific community due to its potential therapeutic applications. FIPI was first synthesized in 2010 by a team of researchers led by Dr. Philip S. Low at Purdue University. Since then, FIPI has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential use in various scientific research applications.

Scientific Research Applications

• Synthetic Phenolic Antioxidants : Research on synthetic phenolic antioxidants examines their environmental occurrence, human exposure, and toxicity. These studies are relevant for understanding how similar compounds might interact with the environment and human health, suggesting potential research applications in environmental science and toxicology (Liu & Mabury, 2020).

• Biologically Produced Chemicals : Investigations into the downstream processing of biologically produced chemicals, such as 1,3-propanediol and 2,3-butanediol, highlight the industrial and commercial applications of microbial synthesis. This could inform research on the biosynthesis or biotechnological applications of similar compounds (Xiu & Zeng, 2008).

• Herbicide Toxicity and Environmental Impact : Studies on the environmental fate, behavior, and toxic effects of herbicides like 2,4-D offer insights into the ecological and health implications of chemical pollutants. Research in this area could be relevant for assessing the impact of similar compounds on ecosystems and human health (Islam et al., 2017).

• Nitrogen Heterocycles in Pharmaceuticals : An analysis of nitrogen heterocycles among FDA-approved pharmaceuticals underscores the importance of structural components in drug design and development. This research can guide the exploration of novel pharmaceutical applications for compounds containing nitrogen heterocycles (Vitaku et al., 2014).

• Sulfonamides in Drug Development : A review of sulfonamides in pharmaceuticals highlights their roles in various drugs, including diuretics, carbonic anhydrase inhibitors, and antipsychotics. Such reviews can inform the potential medicinal chemistry applications of structurally or functionally related compounds (Carta et al., 2012).